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Compound Focus: Butopyronoxyl

CAS No.: 532-34-3

Cat. No.: S573625

Get Quote

Chemical and Physical Properties

The table below summarizes the key identification and physical property data for Butopyronoxyl.

Property Value / Description

IUPAC Name butyl 3,4-dihydro-2,2-dimethyl-4-oxo-2H-pyran-6-carboxylate [1]

CAS Registry Number 532-34-3 [2] [1] [3]

EC Number 208-535-3 [1] [4]

Molecular Formula C₁₂H₁₈O₄ [2] [1] [3]

Molecular Weight 226.27 g/mol [1] [3] [4]

Appearance Pale orange-red or yellow to green liquid; aromatic odor [1] [4]

Density 1.054 g/mL at 25°C [2] [3] [4]

Melting Point 25°C [2] [3] [4]

Boiling Point 256-272°C (at 760 mmHg) [2] [3] [4]

Flash Point 112.7 - >230 °F [2] [3] [4]
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Property Value / Description

Water Solubility 275 mg/L at 20 °C and pH 7 (moderate) [1]

Log P (Partition Coefficient) 2.42 (indicates low potential for bioaccumulation) [1]

Stability Reasonably stable in air; slowly affected by light [4]

Applications and Efficacy

Butopyronoxyl is used as an insect repellent applied to human skin and clothing for protection against biting

insects [1].

Example Pests Controlled: Mosquitoes, ticks, flies, stable flies, and gnats [2] [1].
Mode of Action: It functions primarily as a repellent, disrupting the insect's ability to find a host [1]. Its

action is classified under the IRAC MoA code "UNM," which stands for "Unclassified MoA -
Repellents" [1].

Regulatory Status: It is not approved under the EC Regulation 1107/2009 for pesticide use in the
European Union [1].

Toxicological and Safety Data

The toxicological profile of Butopyronoxyl, primarily based on older studies, is summarized in the table

below.

Aspect Data

Acute Oral LD₅₀ (Rat) 7,400 µL/kg (approx. 7.8 g/kg) [2]

Acute Oral LD₅₀
(Mouse)

11,600 µL/kg (approx. 12.2 g/kg) [2]

Acute Dermal LD₅₀
(Rabbit)

>10 mL/kg [2]
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Aspect Data

Toxic Effects Liver damage (change in gall bladder structure/function) observed in rodents
and chickens [2] [4]

Skin Irritation Mild skin irritant [4]

Risk Phrases R38 (Irritating to the skin) [2] [3]

Safety Phrases S37/39 (Wear suitable gloves and eye/face protection) [2] [3]

WGK Germany 3 (Highly water polluting) [2] [3] [4]

Synthesis Protocol

One synthesis method for Butopyronoxyl is described as follows [4]:

Procedure: To a flame-dried flask under a nitrogen atmosphere, add freshly distilled Rawal’s diene
and chloroform. Benzaldehyde is added dropwise via a gas-tight syringe. The reaction mixture is

stirred at room temperature for 2 hours, then diluted with dichloromethane and cooled to -78 °C.
Acetyl chloride is added, and after stirring for 30 minutes, saturated sodium carbonate is added. The

organic layer is separated, and the aqueous phase is extracted with dichloromethane. The combined
organic phase is dried, filtered, and concentrated to yield a yellow oil, which is purified by flash

chromatography.
Reported Yield: 86% overall yield [4].

Signaling Pathways and Mechanism

Current scientific databases contain very little specific data on the signaling pathways or molecular targets of

Butopyronoxyl [1]. Its primary mechanism is noted as a repellent with an unclassified mode of action

(IRAC Code: UNM) [1]. The following diagram illustrates this general repellent action based on the

available description.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://www.chemsrc.com/en/cas/532-34-3_1029627.html
https://www.chemicalbook.com/CASEN_532-34-3.htm
https://www.chemicalbook.com/CASEN_532-34-3.htm
https://www.chemsrc.com/en/cas/532-34-3_1029627.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1345940.htm
https://www.chemsrc.com/en/cas/532-34-3_1029627.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1345940.htm
https://www.chemsrc.com/en/cas/532-34-3_1029627.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1345940.htm
https://www.chemicalbook.com/CASEN_532-34-3.htm
https://www.smolecule.com/products/s573625?utm_src=pdf-body
https://www.chemicalbook.com/CASEN_532-34-3.htm
https://www.chemicalbook.com/CASEN_532-34-3.htm
https://www.smolecule.com/products/s573625?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/iupac/Reports/1726.htm
https://sitem.herts.ac.uk/aeru/iupac/Reports/1726.htm
https://www.smolecule.com/products/s573625?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Host

Insect

Prevents Biting

Butopyronoxyl

Repellent Signal

Emits

Disrupts Host-Finding

Click to download full resolution via product page

Diagram: Conceptual representation of Butopyronoxyl's repellent action, which disrupts an insect's ability

to locate a host.

Information Gaps and Further Research

The search results indicate significant data gaps for Butopyronoxyl. Key areas where information is missing

include [1]:

Environmental Fate: No definitive data on soil degradation, aqueous photolysis, or hydrolysis.
Ecotoxicology: Limited data on effects on earthworms, non-target plants, and bees.

Detailed Mammalian Toxicology: Lacking chronic toxicity, carcinogenicity, and reproductive toxicity
studies.

Specific Molecular Interactions: The exact biochemical target and signaling pathway interference
remain unverified.

Need Custom Synthesis?
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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